Cas no 2034620-01-2 (1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine)

• Product Name: 1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine
• CAS No: 2034620-01-2
• MF: C₁₆H₂₀ClN₃O₅S₂
• MW: 433.930100440979
• CID: 5380019
• Update Time: 2025-06-11

1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine

• Inchi： 1S/C16H20ClN3O5S2/c1-19-10-7-18-16(19)26(21,22)12-5-8-20(9-6-12)27(23,24)13-3-4-15(25-2)14(17)11-13/h3-4,7,10-12H,5-6,8-9H2,1-2H3
• InChI Key： DGGLUDCKOWZGOJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C(Cl)=C2)(=O)=O)CCC(S(C2N(C)C=CN=2)(=O)=O)CC1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 644.0±65.0 °C(Predicted)
• pka: 1.88±0.25(Predicted)

Additional information on 1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine

Comprehensive Overview of 1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine (CAS No. 2034620-01-2)

The compound 1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine (CAS No. 2034620-01-2) is a structurally complex sulfonyl-substituted piperidine derivative. Its unique molecular architecture, featuring both a chloromethoxyphenyl and a methylimidazole sulfonyl moiety, has garnered significant interest in pharmaceutical and chemical research. This article delves into its properties, potential applications, and relevance in contemporary scientific discourse, addressing frequently searched queries such as "sulfonyl piperidine derivatives in drug discovery" and "imidazole-based bioactive compounds."

From a structural perspective, the compound combines a piperidine core with two distinct sulfonyl groups, each attached to aromatic systems. The 3-chloro-4-methoxyphenyl fragment introduces electron-withdrawing and steric effects, while the 1-methyl-1H-imidazol-2-yl group contributes to potential hydrogen bonding and metabolic stability. Such features are often explored in the context of "targeted drug design" and "kinase inhibitor development," topics frequently queried in academic and industrial research circles.

The pharmacological potential of 2034620-01-2 is underscored by the growing demand for sulfonamide-based therapeutics, a trend reflected in recent literature and patent filings. Researchers investigating "small molecule modulators of protein-protein interactions" may find this compound particularly intriguing due to its dual sulfonyl motifs, which are known to enhance binding affinity and selectivity. Additionally, its imidazole component aligns with current interests in "heterocyclic compounds in medicinal chemistry," a highly searched topic in 2024.

Synthetic accessibility and scalability are critical considerations for compounds like 1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine. Modern organic chemists often search for "efficient sulfonylation methodologies" or "piperidine functionalization techniques," both of which are relevant to its production. The compound's chloro and methoxy substituents further invite exploration of "aromatic substitution patterns in drug-like molecules," another trending subject in chemical forums.

Beyond pharmaceutical applications, this compound's physicochemical properties—such as solubility, logP, and stability—are of interest to researchers querying "ADME prediction for sulfonamide derivatives." Its methylimidazole group may influence metabolic pathways, a key consideration in "prodrug design strategies." These aspects position CAS No. 2034620-01-2 as a valuable case study in contemporary "computational chemistry" and "molecular property optimization" discussions.

In conclusion, 1-[(3-Chloro-4-methoxyphenyl)sulfonyl]-4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]piperidine represents a multifaceted research tool bridging synthetic chemistry and drug development. Its structural features resonate with current scientific priorities, including "fragment-based drug discovery" and "privileged scaffolds in medicinal chemistry." As interest in sulfonyl-containing bioactive molecules continues to rise, this compound offers a compelling subject for further investigation and innovation.